2-(2,6-Dichloro-4-pyridyl)-5-[2-(trifluoromethoxy)phenyl]-1,3,4-oxadiazole

• IUPAC Name: 2-(2,6-dichloropyridin-4-yl)-5-[2-(trifluoromethoxy)phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C14H6Cl2F3N3O2/c15-10-5-7(6-11(16)20-10)12-21-22-13(23-12)8-3-1-2-4-9(8)24-14(17,18)19/h1-6H
• InChI Key: KKJHIXUCSUTXMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(O2)C3=CC(=NC(=C3)Cl)Cl)OC(F)(F)F
• Molecular Formula: C14H6Cl2F3N3O2
• Molecular Weight: 376.1 g/mol

Description

2-(2,6-Dichloro-4-pyridyl)-5-[2-(trifluoromethoxy)phenyl]-1,3,4-oxadiazole, commonly known as DPTF, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. DPTF is a heterocyclic compound that belongs to the class of oxadiazoles.

Mechanism of Action

The mechanism of action of DPTF is not well understood. However, studies have suggested that DPTF may exert its biological activity through the inhibition of various enzymes such as cyclooxygenase-2 (COX-2) and histone deacetylases (HDACs). DPTF has also been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
DPTF has been shown to exhibit various biochemical and physiological effects. In cancer cells, DPTF has been shown to inhibit cell proliferation and induce apoptosis. DPTF has also been shown to inhibit the expression of COX-2, a key mediator of inflammation. In addition, DPTF has been shown to inhibit the activity of HDACs, which play a role in the regulation of gene expression. In biological systems, DPTF has been used as a fluorescent probe for the detection of metal ions such as zinc and copper.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPTF in lab experiments is its potent biological activity. DPTF has been shown to exhibit potent anticancer activity and anti-inflammatory activity, making it a promising candidate for drug development. Another advantage of using DPTF is its fluorescent properties, which make it a useful tool for the detection of metal ions in biological systems. However, one of the limitations of using DPTF is its relatively low solubility in water, which may limit its applications in certain experiments.

Future Directions

There are several future directions for the study of DPTF. One future direction is the development of DPTF-based drugs for the treatment of cancer and inflammatory diseases. Another future direction is the development of new fluorescent probes based on DPTF for the detection of metal ions in biological systems. Additionally, further studies are needed to elucidate the mechanism of action of DPTF and to explore its potential applications in other fields such as materials science and biological research.

Scientific Research Applications

DPTF has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and biological research. In medicinal chemistry, DPTF has been shown to exhibit potent anticancer activity against various cancer cell lines such as breast, lung, and colon cancer. DPTF has also been studied for its potential as an anti-inflammatory agent and as a potential treatment for Alzheimer's disease. In materials science, DPTF has been used as a building block for the synthesis of novel organic materials such as polymers and dendrimers. In biological research, DPTF has been used as a fluorescent probe for the detection of metal ions in biological systems.